Cas no 67386-38-3 (2-Phenoxyacetamidine Hydrochloride)

• Product Name: 2-Phenoxyacetamidine Hydrochloride
• CAS No: 67386-38-3
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD00173806
• CID: 522347
• Update Time: 2025-06-13

2-Phenoxyacetamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxyacetimidamide hydrochloride
• 2-Phenoxyacetamidine Hydrochloride
• 2-Phenoxyethanimidamide hydrochloride
• 2-phenoxyethanimidamide hydrochloride dihydrate
• Ethanimidamide,2-phenoxy-, hydrochloride (1:1)
• 2-Phenoxy-acetamidine HCl
• Ethanimidamide, 2-phenoxy-, monohydrochloride
• 2-phenoxyethanamidine, chloride
• 2-PHENOXYACETAMIDINEHYDROCHLORIDE
• 2-Phenoxyacetamidine, HCl
• NIOSH/AD1047000
• ZLZLLGGMCNVVAS-UHFFFAOYSA-N
• 2-phenoxyethanimidamide;hydrochloride
• SBB055428
• KM1091
• NS

• MDL： MFCD00173806
• Inchi： 1S/C8H10N2O.ClH/c9-8(10)6-11-7-4-2-1-3-5-7;/h1-5H,6H2,(H3,9,10);1H
• InChI Key： ZLZLLGGMCNVVAS-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=N)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.05600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Topological Polar Surface Area: 59.1

Experimental Properties

• Flash Point: 116.7℃
• PSA: 59.10000
• LogP: 2.60340

2-Phenoxyacetamidine Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Phenoxyacetamidine Hydrochloride

Comprehensive Overview of 2-Phenoxyacetamidine Hydrochloride (CAS No. 67386-38-3): Properties, Applications, and Research Insights

2-Phenoxyacetamidine Hydrochloride (CAS No. 67386-38-3) is a specialized organic compound widely recognized for its role in pharmaceutical and biochemical research. This white to off-white crystalline powder, with the molecular formula C₈H₁₀N₂O·HCl, belongs to the class of amidine derivatives, which are pivotal in modulating enzyme activity and designing drug intermediates. Its hydrochloride salt form enhances solubility, making it a preferred choice for in vitro studies and high-throughput screening assays.

Recent trends in scientific literature highlight the growing interest in 2-Phenoxyacetamidine Hydrochloride as a protease inhibitor scaffold. Researchers are exploring its potential in targeting serine proteases, a class of enzymes implicated in inflammatory and cardiovascular diseases. The compound's phenoxy moiety contributes to its unique binding affinity, a topic frequently searched in structure-activity relationship (SAR) studies. Additionally, its stability under physiological pH conditions makes it a candidate for drug delivery systems, aligning with the current focus on biocompatible excipients.

From a synthetic chemistry perspective, CAS No. 67386-38-3 is often utilized as a building block for heterocyclic compounds. Its amidine group facilitates nucleophilic reactions, enabling the construction of pyrimidine and triazine derivatives—key structures in agrochemicals and small-molecule therapeutics. Industry professionals frequently search for "2-Phenoxyacetamidine Hydrochloride synthesis" or "67386-38-3 suppliers," reflecting its commercial relevance in contract research organizations (CROs).

Quality control of 2-Phenoxyacetamidine Hydrochloride adheres to stringent pharmacopeial standards, with HPLC purity typically exceeding 98%. Analytical methods such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity, addressing common queries like "how to characterize amidine compounds." Storage recommendations emphasize protection from moisture at 2–8°C, ensuring long-term stability—a critical consideration for laboratories managing chemical inventories.

Emerging applications include its use in bioconjugation chemistry, where the acetamidine group serves as a linker for antibody-drug conjugates (ADCs). This aligns with the booming interest in targeted cancer therapies, a hot topic in precision medicine forums. Furthermore, computational studies leveraging molecular docking software investigate its interactions with protein targets, answering frequent search queries like "2-Phenoxyacetamidine protein binding."

Environmental and safety assessments confirm that 67386-38-3 exhibits low ecotoxicity, complying with REACH regulations. Its biodegradability profile is superior to traditional aromatic amines, making it a sustainable alternative—a feature increasingly demanded in green chemistry initiatives. This positions the compound favorably for industrial-scale applications while addressing ESG (Environmental, Social, and Governance) concerns.

In summary, 2-Phenoxyacetamidine Hydrochloride (CAS No. 67386-38-3) bridges multiple disciplines—from medicinal chemistry to materials science. Its versatility answers pressing industry needs, evidenced by search patterns around "amidine-based drug discovery" and "67386-38-3 price." As research advances, this compound is poised to play a transformative role in next-generation therapeutic development and diagnostic reagent formulations.